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Introduction
Hydrazoic acid (HN₃), also known as hydrogen azide, is a colorless, volatile, and highly

explosive liquid at room temperature.[1][2][3] Despite its hazardous nature, it serves as a

crucial reagent and precursor in various chemical syntheses, including the formation of azide

functional groups and in specialized applications like the Schmidt reaction.[1] A thorough

understanding of its thermodynamic properties is paramount for its safe handling, application in

synthesis, and for the computational modeling of reactions involving this energetic compound.

This guide provides an in-depth overview of the core thermodynamic properties of hydrazoic
acid, details on experimental methodologies for their determination, and visualizations of

relevant chemical pathways.

Core Thermodynamic Properties
The thermodynamic stability of a compound is dictated by key parameters such as its enthalpy

of formation, entropy, and Gibbs free energy of formation. For hydrazoic acid, these values

reflect its inherent instability and high energy content.

Quantitative Data Summary
The following tables summarize the key thermodynamic and physical properties of hydrazoic
acid in its liquid and gaseous states.
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Table 1: Standard Thermodynamic Properties of Hydrazoic Acid (at 298.15 K)

Property Symbol Value (Liquid) Value (Gas) Units

Standard Molar

Enthalpy of

Formation

ΔfH° +264[1][2] +294[4] kJ/mol

Standard Molar

Entropy
S° 140.6[5] 238.8[4] J/(mol·K)

Standard Molar

Gibbs Free

Energy of

Formation

ΔfG° +327.3[4] +328[4] kJ/mol

Molar Heat

Capacity (at

constant

pressure)

Cp 1.21 (J/g·K) 43.68[4] J/(mol·K)

Table 2: Physical and Physicochemical Properties of Hydrazoic Acid

Property Value Units

Molar Mass 43.03 g/mol

Melting Point -80[1][3] °C

Boiling Point 37[1][3] °C

Density 1.09[1][3] g/cm³

Acidity (pKa) 4.6 - 4.75[1][3]

Heat of Vaporization 29.8[1] kJ/mol

Heat of Fusion 9.2[1] kJ/mol

Dipole Moment 1.7[1] D
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Experimental Protocols
The determination of the thermodynamic properties of a volatile and explosive compound like

hydrazoic acid requires specialized and meticulous experimental procedures. Below are

detailed methodologies for key experiments.

Synthesis and Purification of Hydrazoic Acid
The laboratory-scale synthesis of hydrazoic acid is typically achieved through the acidification

of an azide salt, most commonly sodium azide.[1][2]

Protocol: Acidification of Sodium Azide

Reaction Setup: A two-necked round-bottom flask is equipped with a dropping funnel and a

distillation apparatus. The receiving flask for the distillate is cooled in an ice bath. All

operations must be conducted in a well-ventilated fume hood with appropriate safety

shielding.

Reagents: A solution of sodium azide (NaN₃) in water is placed in the reaction flask and

cooled in an ice bath. A strong acid, such as sulfuric acid (H₂SO₄), is placed in the dropping

funnel.

Reaction: The strong acid is added dropwise to the cooled and stirred sodium azide solution.

The reaction is maintained at a low temperature (0-5 °C) to control the exothermic reaction

and minimize the decomposition of hydrazoic acid.

Reaction: NaN₃(aq) + H₂SO₄(aq) → HN₃(aq) + NaHSO₄(aq)

Distillation: After the addition of the acid is complete, the mixture is gently warmed to distill

the hydrazoic acid. Hydrazoic acid has a boiling point of 37 °C, allowing for its separation

from the less volatile salt and remaining acid. The distillation is typically performed under

reduced pressure to ensure a lower temperature and safer conditions.[1]

Collection and Storage: The collected hydrazoic acid is a colorless liquid. Due to its

instability, it is recommended to prepare and use it in dilute solutions immediately. Undiluted

hydrazoic acid is dangerously explosive.[2]
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An alternative synthesis route involves the reaction of hydrazine with nitrous acid.[2][3]

Determination of Thermodynamic Properties
Calorimetry for Enthalpy of Formation:

The standard enthalpy of formation of hydrazoic acid is determined using bomb calorimetry.

Sample Preparation: A known mass of a substance that reacts with hydrazoic acid in a well-

defined manner is placed in the bomb calorimeter. A dilute solution of hydrazoic acid of

known concentration is also introduced.

Combustion/Reaction: The reaction is initiated, and the temperature change of the

surrounding water bath is precisely measured.

Calculation: The heat of reaction is calculated from the temperature change and the heat

capacity of the calorimeter. By applying Hess's law and using known enthalpies of formation

for the other reactants and products, the enthalpy of formation of hydrazoic acid can be

determined.

Spectroscopic Determination of Thermodynamic Functions:

Thermodynamic functions such as entropy and heat capacity can be calculated from

spectroscopic data (infrared and Raman spectroscopy).[6]

Spectral Acquisition: The infrared and Raman spectra of gaseous hydrazoic acid are

recorded.

Vibrational Analysis: The fundamental vibrational frequencies of the molecule are identified

from the spectra.[1]

Statistical Mechanics Calculation: Using statistical mechanics, the vibrational, rotational, and

translational contributions to the thermodynamic functions (entropy, heat capacity, etc.) are

calculated from the molecular structure and the vibrational frequencies. The NIST-TRC Web

Thermo Tables provide critically evaluated data derived from such analyses.[7]

Mass Spectrometric Study of Decomposition Kinetics:
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The rate of thermal decomposition of hydrazoic acid can be studied using mass spectrometry.

Reaction Setup: A low-pressure stream of hydrazoic acid vapor is introduced into a heated

reaction vessel.

Mass Spectrometry: The gas mixture from the reaction vessel is continuously sampled by a

mass spectrometer.

Data Analysis: The concentrations of the reactant (HN₃) and products (e.g., N₂, H₂) are

monitored over time at different temperatures. This allows for the determination of the

reaction order, rate constant, and activation energy for the decomposition process.[1]

Visualizations of Chemical Pathways
The following diagrams, generated using the DOT language, illustrate key chemical processes

involving hydrazoic acid.

Reactants
Products

Sodium Azide (NaN₃)
Hydrazoic Acid (HN₃)

 Acidification 

Sodium Bisulfate (NaHSO₄)
Sulfuric Acid (H₂SO₄)

Click to download full resolution via product page

Caption: Synthesis of hydrazoic acid via acidification of sodium azide.
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Caption: Primary thermal decomposition pathway of hydrazoic acid.
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Caption: Experimental workflow for determining thermodynamic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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